Cas no 882516-41-8 (chaetoglobosin U)
chaetoglobosin U structure
Product Name:chaetoglobosin U
CAS No:882516-41-8
MF:C32H36N2O5
MW:528.638648986816
CID:2066382
PubChem ID:11570022
Update Time:2025-04-21
chaetoglobosin U Chemical and Physical Properties
Names and Identifiers
-
- chaetoglobosin U
- Q27137152
- CHEBI:68733
- CHEMBL448756
- (3aR,5aR,8S,8aR,9S,9aR,10aS,10bR,11E,14S,14aR)-2-hydroxy-8-(1H-indol-3-ylmethyl)-1,9,9a,14-tetramethyl-3a,4,7,8,8a,9,9a,10a,10b,13,14,14a-dodecahydro-3H-cyclopenta[7,8]cyclodeca[1,2-d]oxireno[f]isoindole-3,5,6-trione
- (1R,4R,8R,9S,11E,13R,14S,16R,17S,18R,19S)-6-hydroxy-19-(1H-indol-3-ylmethyl)-7,9,16,17-tetramethyl-15-oxa-20-azapentacyclo[11.8.0.01,18.04,8.014,16]henicosa-6,11-diene-2,5,21-trione
- (-)-Chaetoglobosin U
- 882516-41-8
- DTXSID901098233
- (3aR,4S,6E,7aR,7bS,8aR,9S,9aR,10S,12aR,14aR)-3a,4,5,7a,7b,8a,9,9a,10,11,14,14a-Dodecahydro-2-hydroxy-10-(1H-indol-3-ylmethyl)-3,4,8a,9-tetramethyl-1H-cyclopenta[7,8]cyclodec[1,2-d]oxireno[f]isoindole-1,12,13-trione
-
- Inchi: 1S/C32H36N2O5/c1-15-8-7-10-21-29-31(4,39-29)17(3)26-23(12-18-14-33-22-11-6-5-9-19(18)22)34-30(38)32(21,26)24(35)13-20-25(15)16(2)27(36)28(20)37/h5-7,9-11,14-15,17,20-21,23,25-26,29,33,36H,8,12-13H2,1-4H3,(H,34,38)/b10-7+/t15-,17-,20+,21-,23-,25-,26-,29-,31+,32+/m0/s1
- InChI Key: MRENMDHAGXAXRK-QFHPAQOTSA-N
- SMILES: O1[C@H]2[C@@H]3C=CC[C@H](C)[C@H]4C(C)=C(C([C@@H]4CC([C@@]43C(N[C@@H](CC3=CNC5C=CC=CC3=5)[C@@H]4[C@H](C)[C@@]12C)=O)=O)=O)O |t:3|
Computed Properties
- Exact Mass: 528.26242225g/mol
- Monoisotopic Mass: 528.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 39
- Rotatable Bond Count: 2
- Complexity: 1180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 112Ų
chaetoglobosin U Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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